2-AE-Ciprofloxacin
Overview
Description
Ciprofloxacin is a second-generation fluoroquinolone antibiotic used to treat various susceptible bacterial infections . It’s used in many parts of the body to treat bacterial infections, including anthrax infection after inhalational exposure and plague .
Synthesis Analysis
The synthesis of Ciprofloxacin involves various stages, including the active pharmaceutical ingredient (API) synthesis, galenic formulation, and packaging . The API synthesis has the largest environmental contribution, followed by galenic formulation, and packaging .Molecular Structure Analysis
Ciprofloxacin has the molecular formula C17H18FN3O3 . It’s a small molecule with a molar mass of 331.3415 g/mol . The molecule is very active in vitro against most Gram-negative bacteria .Chemical Reactions Analysis
The production of Ciprofloxacin hydrochloride involves key materials and stages in the life cycle of pharmaceutical production . The environmental impacts were evaluated by the Eco-indicator 99 (EI 99) method .Physical And Chemical Properties Analysis
Ciprofloxacin is a yellowish to light yellow crystalline substance . Its physical stability, dissolution rate, and color can vary based on its crystalline phase .Mechanism of Action
Safety and Hazards
Ciprofloxacin is generally safe for use, but it does have some potential side effects and hazards. These include an increased risk of tendon rupture, hallucinations, nerve damage, and mental health issues . It’s also important to use personal protective equipment when handling Ciprofloxacin in a laboratory setting .
Future Directions
properties
IUPAC Name |
7-(2-aminoethoxy)-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FN2O4/c16-11-5-9-12(6-13(11)22-4-3-17)18(8-1-2-8)7-10(14(9)19)15(20)21/h5-8H,1-4,17H2,(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZTDLBKYHCTDOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C=C(C(=O)C3=CC(=C(C=C32)OCCN)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FN2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20155980 |
Source
|
| Record name | 2-AE-Ciprofloxacin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20155980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
306.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
128751-31-5 |
Source
|
| Record name | 2-AE-Ciprofloxacin | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0128751315 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-AE-Ciprofloxacin | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20155980 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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